Cas no 1049117-87-4 (5-Bromo-2-(2-methylphenyl)-1h-imidazole)

• Product Name: 5-Bromo-2-(2-methylphenyl)-1h-imidazole
• CAS No: 1049117-87-4
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD22665885
• CID: 2157391
• PubChem ID: 30032976
• Update Time: 2025-10-15

5-Bromo-2-(2-methylphenyl)-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-imidazole, 5-bromo-2-(2-methylphenyl)-
• 4-Bromo-2-(o-tolyl)-1H-imidazole
• 1H-IMidazole,5-broMo-2-(2-Methylphenyl)-
• AKOS002658019
• ZRB11787
• CS-14409
• 1049117-87-4
• 5-bromo-2-(2-methylphenyl)-1H-imidazole
• CS-M1596
• 5-Bromo-2-(2-methylphenyl)-1h-imidazole

• MDL： MFCD22665885
• Inchi： 1S/C10H9BrN2/c1-7-4-2-3-5-8(7)10-12-6-9(11)13-10/h2-6H,1H3,(H,12,13)
• InChI Key： QHJQKTZJMHSKGQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC=CC=2C)N1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.1

Additional information on 5-Bromo-2-(2-methylphenyl)-1h-imidazole

Recent Advances in the Study of 5-Bromo-2-(2-methylphenyl)-1H-imidazole (CAS: 1049117-87-4)

5-Bromo-2-(2-methylphenyl)-1H-imidazole (CAS: 1049117-87-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the imidazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromine atom and a 2-methylphenyl group at specific positions on the imidazole ring enhances its reactivity and potential for interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 5-Bromo-2-(2-methylphenyl)-1H-imidazole. One notable area of research involves its role as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant advancement in the study of 5-Bromo-2-(2-methylphenyl)-1H-imidazole is its application in cancer research. A recent preprint article (2024) available on bioRxiv highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers employed flow cytometry and Western blot analysis to demonstrate that the compound triggers the intrinsic apoptotic pathway by modulating the expression of key proteins such as Bcl-2 and Bax. These findings underscore the compound's potential as a chemotherapeutic agent, especially for treating drug-resistant malignancies.

In addition to its therapeutic potential, 5-Bromo-2-(2-methylphenyl)-1H-imidazole has also been explored for its utility in chemical synthesis. A 2023 paper in Organic Letters detailed its use as a building block for the synthesis of more complex heterocyclic frameworks. The study reported a novel palladium-catalyzed cross-coupling reaction that leverages the bromine substituent of the compound to form carbon-carbon bonds, enabling the construction of diverse imidazole derivatives with potential pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-2-(2-methylphenyl)-1H-imidazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties and the development of targeted delivery systems to enhance its therapeutic efficacy.

In conclusion, 5-Bromo-2-(2-methylphenyl)-1H-imidazole (CAS: 1049117-87-4) represents a versatile and promising compound in the fields of medicinal chemistry and drug discovery. Its diverse biological activities, coupled with its utility in chemical synthesis, highlight its potential as a scaffold for developing novel therapeutics. Continued research efforts are essential to fully unlock its therapeutic potential and address the challenges associated with its clinical application.